The puzzling behavior of water at very low temperature. Invited Lecture
Physical Chemistry Chemical Physics Pub Date: 2000-04-04 DOI: 10.1039/B000058M
Abstract
Although H2O has been the topic of considerable research since the beginning of the century, most of its anomalous physical properties are still not well understood. First we discuss some of the anomalies of this ‘‘complex fluid. ’’ Then we describe a qualitative interpretation in terms of percolation concepts. Finally, we discuss recent experiments and simulations relating to the liquid–liquid phase transition hypothesis that, in addition to the known critical point in water, there may exist a ‘‘second ’’ critical point at low temperatures. In particular, we discuss very recent measurements at Tsukuba of the compression-induced melting and decompression-induced melting lines of high-pressure forms of ice. We show how knowledge of these lines enables one to obtain an approximation for the Gibbs potential G(P,T) and the equation of state V(P,T) for water, both of which are consistent with the possible continuity of liquid water and the amorphous forms of solid water.
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Journal Name：Physical Chemistry Chemical Physics
Research Products
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CAS no.: 1462-88-0
